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Compound of Interest

Compound Name: A2793

Cat. No.: B1291358

Technical Support Center: A2780 Cell Line

A Note on Cell Line Designation: Initial searches for the "A2793" cell line did not yield specific
results. It is highly probable that this was a typographical error for the well-established "A2780"
human ovarian cancer cell line. This technical support guide focuses on the A2780 cell line.

The A2780 cell line is a cornerstone in ovarian cancer research, established from the tumor
tissue of an untreated patient.[1][2] This cell line is of epithelial morphology and grows as an
adherent monolayer.[1][2] It is widely used for toxicity testing and cancer genetic studies.[3]

Frequently Asked Questions (FAQS)
Q1: What are the recommended culture media for the A2780 cell line?

A2780 cells are typically cultured in either RPMI-1640 or Dulbecco's Modified Eagle Medium
(DMEM).[2][3] The choice of medium can depend on specific experimental needs and
laboratory protocols. Both media should be supplemented with fetal bovine serum (FBS) and
antibiotics.

Q2: What are the optimal growth conditions for A2780 cells?

The optimal growth conditions for A2780 cells are a humidified atmosphere with 5% CO: at
37°C.[2][3]

Q3: What is the typical doubling time for A2780 cells?
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The doubling time for A2780 cells is approximately 24-25.3 hours.[3][4]
Q4: Are there any known drug-resistant variants of the A2780 cell line?

Yes, several drug-resistant variants have been developed from the parental A2780 cell line.
Notably, the A2780CIS (cisplatin-resistant) and A2780ADR (adriamycin-resistant) cell lines are
available and widely used to study mechanisms of drug resistance in ovarian cancer.[5]

Q5: What are the key signaling pathways studied in A2780 cells?

Key signaling pathways investigated in A2780 cells, particularly in the context of drug
resistance, include the Insulin-like Growth Factor Receptor (IGF-IR) and Phosphoinositide 3-
kinase (PI3K) pathways.[6] Hyperactivation of these pathways is associated with cisplatin
resistance.[6] The mTOR pathway has also been implicated in cisplatin resistance in A2780
cells.[7]
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Issue

Possible Cause(s)

Recommended Solution(s)

Slow Cell Growth

- Suboptimal culture conditions
(temperature, COz2, humidity)-
Depleted nutrients in the
medium- Mycoplasma
contamination- High passage

number leading to senescence

- Verify incubator settings.-
Change the culture medium
every 2-3 days.- Test for
mycoplasma contamination.-
Use cells with a lower passage

number.

Cells Detaching from the Flask

- Over-confluency leading to
cell death- Excessive
trypsinization during
passaging- Poor quality of

culture flasks

- Passage cells before they
reach 100% confluency
(ideally at 80-90%).- Minimize
exposure to trypsin; neutralize
with serum-containing medium
promptly.- Use tissue culture-
treated flasks from a reputable

supplier.

Cell Clumping after Passaging

- Incomplete dissociation of
cells- Presence of DNA from

dead cells

- Ensure a single-cell
suspension is achieved by
gentle pipetting after
trypsinization.- Centrifuge the
cell suspension and resuspend
the pellet in fresh medium to

remove cellular debris.

Inconsistent Experimental

Results

- Variation in cell density at
seeding- Genetic drift at high
passage numbers- Instability of

compounds in culture media

- Accurately count cells before
seeding for experiments.-
Maintain a frozen stock of low-
passage cells and thaw a new
vial periodically.- Test the
stability of experimental
compounds in the culture
medium over the time course

of the experiment.

Experimental Protocols
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A2780 Cell Culture Media Preparation

Component Concentration Volume for 500 mL

RPMI-1640 or DMEM Base

) 1X 445 mL
Medium
Fetal Bovine Serum (FBS) 10% 50 mL
Penicillin-Streptomycin 1% 5mL
Methodology:

In a sterile biological safety cabinet, add the required volumes of FBS and Penicillin-
Streptomycin to the base medium.

Mix gently by swirling the bottle.

Store the complete medium at 4°C.

Subculturing of A2780 Cells
Methodology:

Warm the complete culture medium and trypsin-EDTA solution to 37°C.
Aspirate the old medium from the culture flask.

Wash the cell monolayer with sterile Phosphate Buffered Saline (PBS) without Ca2* and
Mg23*.

Add a sufficient volume of pre-warmed trypsin-EDTA to cover the cell monolayer (e.g., 1-2
mL for a T-75 flask).

Incubate at 37°C for 2-5 minutes, or until cells detach. Observe under a microscope.
Neutralize the trypsin by adding 4-5 volumes of complete culture medium.

Gently pipette the cell suspension up and down to create a single-cell suspension.
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Transfer the cell suspension to a sterile centrifuge tube and centrifuge at 100-200 x g for 5
minutes.

Discard the supernatant and resuspend the cell pellet in fresh, pre-warmed complete
medium.

Count the cells and seed new culture flasks at the desired density (e.g., 1:3 to 1:6 split ratio).

[2]

Incubate at 37°C in a 5% CO:2 humidified incubator.[2]

Cryopreservation of A2780 Cells

Component Concentration

Fetal Bovine Serum (FBS) 90-95%

Dimethyl Sulfoxide (DMSO) 5-10%
Methodology:

Follow steps 1-8 of the subculturing protocol.

Resuspend the cell pellet in cold cryopreservation medium at a concentration of 1-2 x 10°
cells/mL.

Aliquot 1 mL of the cell suspension into sterile cryovials.
Place the cryovials in a controlled-rate freezing container and store at -80°C overnight.

Transfer the vials to the vapor phase of liquid nitrogen for long-term storage.[3][8]

Visualizations
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Subculturing workflow for A2780 cells.
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Key signaling pathway in A2780 cisplatin resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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culture media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291358#best-practices-for-ensuring-the-stability-of-
a2793-in-culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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